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Compound of Interest

Compound Name: Dipropoxy(dipropyl)silane

Cat. No.: B15468136

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dipropoxy(dipropyl)silane is an organosilicon compound belonging to the
dialkoxydialkylsilane family. While specific experimental data for this exact molecule is not
extensively available in peer-reviewed literature, its chemical structure, properties, and
reactivity can be reliably inferred from the well-established chemistry of analogous silane
compounds. This guide provides a comprehensive overview of the predicted chemical structure
and properties of dipropoxy(dipropyl)silane, a general methodology for its synthesis, and
expected analytical characterizations. The information presented herein is intended to serve as
a valuable resource for researchers and professionals in chemistry and materials science.

Chemical Structure and Nomenclature

Dipropoxy(dipropyl)silane consists of a central silicon atom bonded to two propyl groups and
two propoxy groups.

Systematic Name: Dipropoxy(dipropyl)silane
Molecular Formula: C12H280:2Si

Structure:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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